7-Bromo-4-trifluoromethylcoumarin

• Molecular Formula: C10H4BrF3O2
• Molecular Weight: 293.04 g/mol
• IUPAC Name: 7-bromo-4-(trifluoromethyl)chromen-2-one
• InChI: InChI=1S/C10H4BrF3O2/c11-5-1-2-6-7(10(12,13)14)4-9(15)16-8(6)3-5/h1-4H
• InChI Key: CMOPCJXADWNLNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)OC(=O)C=C2C(F)(F)F

Description

7-Bromo-4-trifluoromethylcoumarin is a synthetic coumarin derivative characterized by a bromine atom at the 7-position and a trifluoromethyl (-CF₃) group at the 4-position of the coumarin core. Coumarins are oxygen-containing heterocycles known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . The introduction of electron-withdrawing groups like bromine and trifluoromethyl enhances the compound’s stability and reactivity, making it a promising candidate for medicinal chemistry research.

Comparison with Similar Compounds

Research Findings and Data

Table 1: Comparative Analysis of this compound and Analogues

Compound Name	Core	Substituents	Key Properties/Activities	Safety/Regulatory Notes
This compound	Coumarin	7-Br, 4-CF₃	Hypothesized antimicrobial activity	Under research
7-Methoxycoumarin	Coumarin	7-OCH₃	UV absorption, fragrance	IFRA-regulated
7-(6-Bromohexyloxy)-4-methylcoumarin	Coumarin	7-Br-hexyloxy, 4-CH₃	Antimicrobial (tested)	Research stage
4-Chloro-3-nitro-8-CF₃-quinoline	Quinoline	4-Cl, 3-NO₂, 8-CF₃	Similarity score: 0.77	Unreported activity
6-Bromo-7-methylchroman-4-amine	Chroman	6-Br, 7-CH₃, 4-NH₂	Commercial intermediate	Available for synthesis